Furfurylidenemalononitrile

Specification

• CAS No.: 3237-22-7
• Molecular Formula: C8H4N2O
• Molecular Weight: 144.13 g/mol
• IUPAC Name: 2-(furan-2-ylmethylidene)propanedinitrile
• Standard InChI: InChI=1S/C8H4N2O/c9-5-7(6-10)4-8-2-1-3-11-8/h1-4H
• Standard InChI Key: CRUJHLHRJSNZIU-UHFFFAOYSA-N
• SMILES: C1=COC(=C1)C=C(C#N)C#N
• Canonical SMILES: C1=COC(=C1)C=C(C#N)C#N

Introduction

Furfurylidenemalononitrile, with the chemical formula C8H4N2O, is a compound that combines the structural elements of furfural and malononitrile. It is a versatile organic compound used in various chemical syntheses and applications. Despite its potential, detailed research on furfurylidenemalononitrile is limited compared to other organic compounds. This article aims to provide an overview of its properties, synthesis methods, and potential applications based on available scientific literature.

Synthesis Methods

The synthesis of furfurylidenemalononitrile typically involves condensation reactions between furfural and malononitrile. These reactions are often catalyzed by bases such as piperidine or sodium hydroxide. The choice of catalyst and reaction conditions can significantly affect the yield and purity of the product.

Applications and Research Findings

Furfurylidenemalononitrile has been explored in various applications, including the synthesis of complex organic molecules and the preparation of thin films. Thin films of furfurylidenemalononitrile have been deposited using thermal evaporation techniques, showing interesting structural and optical properties.

Thin Films

The deposition of furfurylidenemalononitrile thin films on different substrates has been studied for their optical properties. These films are prepared at room temperature, which makes them suitable for applications where low-temperature processing is required.

Substrate	Deposition Method	Optical Properties
Glass, Silicon	Thermal Evaporation	High Transparency, Specific Refractive Index

Organic Synthesis

Furfurylidenemalononitrile serves as a versatile intermediate in organic synthesis due to its reactive functional groups. It can participate in various reactions, such as cycloadditions and nucleophilic additions, making it useful for constructing complex molecular frameworks.